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Introduction
Triglycerides (TGs) are a major class of lipids that serve as the primary form of energy storage

in animals and are implicated in numerous metabolic diseases, including obesity, type 2

diabetes, and cardiovascular disease. The accurate quantification of specific TG molecular

species is crucial for understanding their role in disease pathogenesis and for the development

of novel therapeutics. Targeted lipidomics, particularly utilizing liquid chromatography-tandem

mass spectrometry (LC-MS/MS), offers the sensitivity and specificity required for this detailed

analysis.

A critical and often variable step in the lipidomics workflow is sample preparation. The choice of

extraction method can significantly impact the recovery, reproducibility, and ultimately the

accuracy of triglyceride quantification. These application notes provide a comprehensive

overview and detailed protocols for the preparation of samples for the targeted lipidomics

analysis of triglycerides.
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The selection of an appropriate sample preparation method is critical for the successful

targeted analysis of triglycerides. The ideal method should provide high recovery of TGs, good

reproducibility, and minimal co-extraction of interfering substances. Below is a comparison of

commonly used extraction methods for triglyceride analysis from biological matrices.
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Method Principle Advantages
Disadvantag

es

Typical

Recovery

(%)

Reproducibili

ty (%CV)

Modified

Bligh & Dyer

Two-phase

liquid-liquid

extraction

using

chloroform

and

methanol.

Well-

established,

good

recovery for a

broad range

of lipids.

Use of

chloroform (a

toxic solvent),

can be labor-

intensive.

>90 for

TGs[1]
<15

Folch Method

A two-phase

liquid-liquid

extraction

with a higher

solvent-to-

sample ratio

using

chloroform

and

methanol.

High recovery

rates,

particularly

for samples

with high lipid

content.[2][3]

Requires

larger solvent

volumes, use

of chloroform.

>95 for

TGs[2]
<15

Matyash

(MTBE)

Method

A two-phase

liquid-liquid

extraction

using methyl-

tert-butyl

ether (MTBE)

as a safer

alternative to

chloroform.

Safer solvent

profile, upper

organic

phase is

easier to

collect.[4][5]

May have

slightly lower

recovery for

some polar

lipids

compared to

Folch.[4]

Similar to or

better than

Folch for

most major

lipid classes.

[5]

11.8 (median)

[6]

Protein

Precipitation

Single-phase

extraction

where

proteins are

precipitated

with a solvent

Simple, rapid,

and suitable

for high-

throughput

applications.

[7]

May result in

lower

recovery of

nonpolar

lipids like

TGs,

Lower for

nonpolar

lipids like TGs

(<5% in some

cases with

Variable, can

be higher

than LLE

methods.
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like

isopropanol

or

acetonitrile.

potential for

ion

suppression.

[1]

polar

solvents).[1]

Experimental Protocols
Herein are detailed protocols for the most common and effective sample preparation methods

for the targeted lipidomics of triglycerides.

Protocol 1: Modified Bligh & Dyer Lipid Extraction
This protocol is a widely used method for the extraction of total lipids from plasma or serum.

Materials:

Plasma or serum sample

Chloroform

Methanol

Deionized water

Internal Standard (e.g., tri-heptadecanoin (TG 17:0/17:0/17:0) in chloroform/methanol)

Glass centrifuge tubes

Vortex mixer

Centrifuge

Nitrogen evaporator

LC-MS grade reconstitution solvent (e.g., isopropanol:acetonitrile:water 2:1:1, v/v/v)

Procedure:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://pubs.acs.org/doi/10.1021/acs.analchem.2c02117
https://pubs.acs.org/doi/10.1021/acs.analchem.2c02117
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622410?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thaw frozen plasma or serum samples on ice.

In a glass centrifuge tube, add 50 µL of the plasma/serum sample.

Add a known amount of the internal standard to the sample.

Add 375 µL of a chloroform:methanol (1:2, v/v) mixture.

Vortex the mixture vigorously for 1 minute.

Add 125 µL of chloroform and vortex for another minute.

Add 125 µL of deionized water and vortex for 1 minute to induce phase separation.

Centrifuge the sample at 2,000 x g for 10 minutes at 4°C.

Carefully collect the lower organic phase (chloroform layer) containing the lipids using a

glass Pasteur pipette and transfer it to a new glass tube.

Dry the collected organic phase under a gentle stream of nitrogen.

Reconstitute the dried lipid extract in 100 µL of the reconstitution solvent.

Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Matyash (MTBE) Lipid Extraction
This protocol offers a safer alternative to chloroform-based methods.

Materials:

Plasma or serum sample

Methyl-tert-butyl ether (MTBE)

Methanol

Deionized water
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Internal Standard (e.g., tri-heptadecanoin (TG 17:0/17:0/17:0) in methanol)

Glass centrifuge tubes

Vortex mixer

Centrifuge

Nitrogen evaporator

LC-MS grade reconstitution solvent

Procedure:

Thaw frozen plasma or serum samples on ice.

In a glass centrifuge tube, add 50 µL of the plasma/serum sample.

Add a known amount of the internal standard to the sample.

Add 750 µL of methanol.

Vortex briefly.

Add 2.5 mL of MTBE.

Vortex for 10 minutes at 4°C.

Add 625 µL of deionized water to induce phase separation.

Vortex for 1 minute.

Centrifuge at 1,000 x g for 10 minutes.

Carefully collect the upper organic phase (MTBE layer) and transfer to a new glass tube.

Dry the collected organic phase under a gentle stream of nitrogen.
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Reconstitute the dried lipid extract in a suitable volume of reconstitution solvent for LC-

MS/MS analysis.

Protocol 3: Protein Precipitation
This is a rapid method suitable for high-throughput screening.

Materials:

Plasma or serum sample

Isopropanol (ice-cold)

Internal Standard (e.g., tri-heptadecanoin (TG 17:0/17:0/17:0) in isopropanol)

Microcentrifuge tubes

Vortex mixer

Centrifuge

Autosampler vials

Procedure:

Thaw frozen plasma or serum samples on ice.

In a microcentrifuge tube, add a known amount of the internal standard to 50 µL of the

plasma/serum sample.

Add 200 µL of ice-cold isopropanol (a 4:1 ratio of isopropanol to serum).[7]

Vortex vigorously for 1 minute to precipitate proteins.

Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

Carefully collect the supernatant containing the extracted lipids.

Transfer the supernatant directly to an autosampler vial for LC-MS/MS analysis.
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Experimental Workflow for Triglyceride Lipidomics
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Click to download full resolution via product page

Caption: A generalized workflow for targeted triglyceride lipidomics.
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Caption: Insulin's role in promoting triglyceride storage in adipocytes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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